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Compound of Interest

Compound Name: Iron-58

Cat. No.: B1265196

Essential Safety and Handling Guide for Iron-58

This guide provides comprehensive safety and logistical information for the handling and
disposal of Iron-58, a stable isotope of iron. The procedures outlined are designed for
researchers, scientists, and drug development professionals to ensure safe laboratory
practices. Iron-58 is a stable, non-radioactive isotope.[1][2] Therefore, the primary safety
considerations are related to its physical and chemical properties, similar to handling other non-
radioactive fine metal powders.

It is crucial to note that while Iron-58 itself is not radioactive, it can be converted to the
radioactive isotope Iron-59 through neutron activation.[3] In such cases, all subsequent
handling of the activated material must comply with institutional and regulatory guidelines for
radioactive substances.

Hazard Identification and Personal Protective
Equipment

The primary hazards associated with handling Iron-58 in its common powder form are
mechanical irritation and inhalation.[4] Adherence to standard laboratory personal protective
equipment (PPE) protocols is essential to mitigate these risks.
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Recommended .
Hazard Affected Area Rationale
PPE
To prevent inhalation
) ) NIOSH-approved of fine particles which
Dust Inhalation Respiratory System ) ]
respirator (e.g., N95) may cause respiratory
irritation.[5]
) To protect eyes from
Safety glasses with ) )
] ) airborne particles that
Eye Contact Eyes side shields or splash )
can cause mechanical
goggles o
irritation.[4][6]
To prevent skin
o irritation and
) Nitrile gloves and a o
Skin Contact Hands and Body contamination of
lab coat )
personal clothing.[7]
[8]
Standard laboratory )
] ] To prevent accidental
) ) ) practice of no eating, ) )
Ingestion Digestive System o o ingestion of the
drinking, or smoking in )
material.[9]
the lab

Operational Plan: Step-by-Step Handling Protocol

A systematic approach to handling Iron-58 will minimize exposure and ensure a safe working
environment.

. Preparation:

Work Area: Designate a specific area for handling Iron-58. A chemical fume hood or a glove
box is recommended to control dust.

PPE: Before handling, ensure all required PPE is donned correctly.

Materials: Have all necessary equipment (spatulas, weigh boats, containers) ready to
minimize handling time.
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2. Handling:

» Weighing and Transfer: Conduct all weighing and transfer operations within a ventilated
enclosure to contain any dust.

e Avoid Dust Generation: Handle the powder gently to minimize the creation of airborne dust.

» Spill Management: In case of a spill, gently sweep or vacuum the material with a HEPA-
filtered vacuum. Avoid dry sweeping which can disperse the dust.

3. Storage:
o Container: Store Iron-58 in a tightly sealed, clearly labeled container.

» Location: Keep the container in a cool, dry, and well-ventilated area away from incompatible
materials such as oxidizing agents.[4][10]

Disposal Plan

The disposal of Iron-58 waste depends on whether it has been activated.

Waste Type Disposal Protocol

Dispose of as a chemical waste in accordance
. with local and institutional regulations. Consult
Non-Activated Iron-58 Waste o ]
your institution's Environmental Health and

Safety (EHS) office for specific guidance.[11]

This is radioactive waste and must be disposed

of following all institutional and regulatory
Activated Iron-58 (Iron-59) Waste procedures for radioactive waste management.

This includes proper labeling, shielding, and

segregation.[12][13]

Experimental Protocol Example: Iron-58 as a
Metabolic Tracer
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Iron-58 is frequently used as a non-radioactive tracer in metabolic studies.[1] The following is a
generalized protocol for such an experiment:

Preparation of the Iron-58 Solution:

o Under a fume hood, accurately weigh the required amount of Iron-58 powder.

o Dissolve the powder in a suitable solvent as per the experimental requirements.

Administration:

o Administer the Iron-58 solution to the biological system (e.g., cell culture, animal model)
as per the study design.

Sample Collection:

o Collect biological samples (e.g., blood, tissue) at predetermined time points.

Sample Analysis:

o Analyze the samples for Iron-58 content using techniques such as mass spectrometry to
trace its metabolic pathway.

Decontamination and Waste Disposal:
o Decontaminate all glassware and equipment used.

o Dispose of all waste containing Iron-58 according to the non-activated chemical waste
protocol.

Workflow for Safe Handling of Iron-58
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Caption: Workflow for the safe handling of Iron-58 in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. americanelements.com [americanelements.com]

2. buyisotope.com [buyisotope.com]

3. Iron-58 and neutron activation analysis: a nhon-radioactive method for tracing hemoglobin
iron - PubMed [pubmed.ncbi.nim.nih.gov]

4. scribd.com [scribd.com]

5. dogimages.dnr.in.gov [dogimages.dnr.in.gov]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1265196?utm_src=pdf-body-img
https://www.benchchem.com/product/b1265196?utm_src=pdf-body
https://www.benchchem.com/product/b1265196?utm_src=pdf-custom-synthesis
https://www.americanelements.com/iron-58-metal-isotope-13968-47-3
https://www.buyisotope.com/iron-58-isotope.php
https://pubmed.ncbi.nlm.nih.gov/7994382/
https://pubmed.ncbi.nlm.nih.gov/7994382/
https://www.scribd.com/document/670528487/L058
http://dogimages.dnr.in.gov/pdfs/test/MSDS/og-MSDS-L058-02092000.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e 6. Personal Protective Equipment (PPE) for Safely... | Steel Supply LP [steelsupplylp.com]
e 7. Instructions for working with radioactivity [inano.medarbejdere.au.dk]
8. static.conocophillips.com [static.conocophillips.com]

e 9. Staying Safe Around Radioactive Materials in the Laboratory | Lab Manager
[labmanager.com]

e 10. shell.com.au [shell.com.au]
e 11. louisville.edu [louisville.edu]

e 12. Guide to Isotope Management In Laboratories | Environmental Health and Safety
[ehs.weill.cornell.edu]

e 13. Article - Radiation Safety Manual - C... [policies.unc.edu]

 To cite this document: BenchChem. [Personal protective equipment for handling Iron-58].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265196#personal-protective-equipment-for-
handling-iron-58]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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